2-Chloro-8-fluoroindolo[2,1-b]quinazoline-6,12-dione

• Molecular Formula: C15H6ClFN2O2
• Molecular Weight: 300.67 g/mol
• IUPAC Name: 2-chloro-8-fluoroindolo[2,1-b]quinazoline-6,12-dione
• InChI: InChI=1S/C15H6ClFN2O2/c16-7-1-3-11-9(5-7)15(21)19-12-4-2-8(17)6-10(12)13(20)14(19)18-11/h1-6H
• InChI Key: LAZZRPPRVLUFTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=O)C3=NC4=C(C=C(C=C4)Cl)C(=O)N23

Description

2-Chloro-8-fluoroindolo[2,1-b]quinazoline-6,12-dione is a useful research compound. Its molecular formula is C15H6ClFN2O2 and its molecular weight is 300.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (10 mmol, 40 mg 60%) in 4 mL of DMF was added 10 mmol of 5-fluoroisatin in 2 mL of DMF. After 15 min, a solution of 5-chloroisatoic anhydride in 3 mL of DMF was added. The reaction mixture was stirred for 18 h, methanol (0.5 mL) and 20 mL of chloroform was added and the organic solution was washed with water, dried (MgSO4) and concentrated to give a residue that was purified by silica gel chromatography (CHCl3:CH3OH). Yield 77%: mp 280-282° C.